Cas no 1210235-20-3 (1-benzyl-2-4-(1H-imidazole-4-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole)

• Product Name: 1-benzyl-2-4-(1H-imidazole-4-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole
• CAS No: 1210235-20-3
• MF: C₂₁H₂₂N₆O₂S
• MW: 422.503382205963
• CID: 6342855
• PubChem ID: 45553141
• Update Time: 2025-07-08

1-benzyl-2-4-(1H-imidazole-4-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-4-(1H-imidazole-4-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole
• 2-(4-((1H-imidazol-4-yl)sulfonyl)piperazin-1-yl)-1-benzyl-1H-benzo[d]imidazole
• F5825-0221
• 1-benzyl-2-[4-(1H-imidazole-4-sulfonyl)piperazin-1-yl]-1H-1,3-benzodiazole
• CCG-281073
• AKOS024519868
• SR-01000925045-1
• 1-benzyl-2-[4-(1H-imidazol-5-ylsulfonyl)piperazin-1-yl]benzimidazole
• VU0521676-1
• SR-01000925045
• 1210235-20-3

• Inchi： 1S/C21H22N6O2S/c28-30(29,20-14-22-16-23-20)26-12-10-25(11-13-26)21-24-18-8-4-5-9-19(18)27(21)15-17-6-2-1-3-7-17/h1-9,14,16H,10-13,15H2,(H,22,23)
• InChI Key： VFYPAOOWBLNFLS-UHFFFAOYSA-N
• SMILES： S(C1=CN=CN1)(N1CCN(C2=NC3C=CC=CC=3N2CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 422.15249514g/mol
• Monoisotopic Mass: 422.15249514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-benzyl-2-4-(1H-imidazole-4-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole

Comprehensive Overview of 1-benzyl-2-4-(1H-imidazole-4-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole (CAS No. 1210235-20-3)

The compound 1-benzyl-2-4-(1H-imidazole-4-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole (CAS No. 1210235-20-3) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a benzodiazole core, imidazole sulfonyl group, and piperazine moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and receptor interactions, which could pave the way for novel treatments in areas such as inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 1-benzyl-2-4-(1H-imidazole-4-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole has surged due to their versatility in drug design. The imidazole ring, a common feature in many FDA-approved drugs, contributes to the compound's ability to engage in hydrogen bonding and electrostatic interactions. Meanwhile, the benzodiazole scaffold enhances its stability and bioavailability, making it an attractive building block for medicinal chemists. These attributes align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

One of the most frequently searched questions about this compound revolves around its synthesis and mechanism of action. The incorporation of a sulfonyl group adjacent to the imidazole ring suggests potential interactions with cysteine residues in proteins, a feature exploited in protease inhibitors. Additionally, the piperazine linker provides conformational flexibility, which could enhance binding affinity to G-protein-coupled receptors (GPCRs). Such properties make CAS No. 1210235-20-3 a subject of interest in computational chemistry studies, where in silico models predict its pharmacokinetic profile.

The 1,3-benzodiazole moiety in this compound also ties into broader discussions about fluorescent probes and bioimaging agents. Its aromatic system could be leveraged for developing diagnostic tools, especially in studying intracellular processes. This application is particularly relevant given the growing focus on non-invasive diagnostics and theranostics—a fusion of therapy and diagnostics. Users searching for "benzodiazole derivatives in imaging" or "imidazole sulfonamides in drug discovery" will find this compound's profile highly informative.

From a green chemistry perspective, researchers are exploring sustainable synthetic routes for 1-benzyl-2-4-(1H-imidazole-4-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole. Questions about solvent-free reactions or catalytic methods frequently appear in academic forums, reflecting the industry's shift toward environmentally friendly practices. The compound's structural complexity offers a benchmark for optimizing atom economy and reducing waste—a priority in modern pharmaceutical manufacturing.

In summary, 1-benzyl-2-4-(1H-imidazole-4-sulfonyl)piperazin-1-yl-1H-1,3-benzodiazole (CAS No. 1210235-20-3) represents a multifaceted tool in both basic research and applied science. Its design encapsulates key principles of molecular diversity and functional group compatibility, addressing contemporary needs in drug development and chemical biology. As investigations continue, this compound may unlock new pathways in understanding disease mechanisms and therapeutic interventions.